Cas no 23102-68-3 (Dithieno[3',4':3,4;3'',4'':5,6]benz[b]oxirene,1a,7b-dihydro- (9CI))

• Product Name: Dithieno[3',4':3,4;3'',4'':5,6]benz[b]oxirene,1a,7b-dihydro- (9CI)
• CAS No: 23102-68-3
• MF: C₁₀H₆OS₂
• MW: 206.284039974213
• CID: 261001
• PubChem ID: 198012
• Update Time: 2025-04-19

Dithieno[3',4':3,4;3'',4'':5,6]benz[b]oxirene,1a,7b-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'',4'':5,6]benz[b]oxirene,1a,7b-dihydro- (9CI)
• 7,8-Dihydro-7,8-epoxybenzo<1,2-c:3,4-c'>dithiophen
• 4,5-Dihydro-4,5-epoxythieno[3,4-e][2]benzothiophene
• 4,5-epoxybenzo[1,2-c:3,4-c']dithiophene, 4,5-dihydro-
• 1a,7b-Dihydroazirino(5,6)benzo(1,2-c:3,4-c')dithiophene 4,5-oxide
• 1A,7B-DIHYDROAZIRINO[5,6]BENZO[1,2-C:3,4-C']DITHIOPHENE 4,5-OXIDE
• DTXSID60945781
• 23102-68-3
• 1a,7b-Dihydrooxireno(5,6)benzo(1,2-c:3,4-c')dithiophene
• CCRIS 1988
• Oxireno(5,6)benzo(1,2-c:3,4-c')dithiophene, 1a,7b-dihydro-
• Benzo(1,2-c:3,4-c')dithiophene-7,8-dihydro-7,8-epoxy
• 4,5-dihydro-4,5-epoxybenzo[1,2-c:3,4-c']bisthiophene
• Dithieno[3',4':3,4;3'',4'':5,6]benz[b]oxirene,1a,7b-dihydro- (9CI)

• Inchi： 1S/C10H6OS2/c1-5-6-2-13-4-8(6)10-9(11-10)7(5)3-12-1/h1-4,9-10H
• InChI Key： RIFXIBQABYTNNQ-UHFFFAOYSA-N
• SMILES： S1C=C2C3=CSC=C3C3C(C2=C1)O3

Computed Properties

• Exact Mass: 205.98608
• Monoisotopic Mass: 205.986006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69
• XLogP3: 2

Experimental Properties

• Density: 1.529
• Boiling Point: 378.4°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.748
• PSA: 12.53